Cas no 1053983-22-4 (1-(5-Chlorothiophene-2-carbonyl)piperidine-3-carboxylic acid)

• Product Name: 1-(5-Chlorothiophene-2-carbonyl)piperidine-3-carboxylic acid
• CAS No: 1053983-22-4
• MF: C₁₁H₁₂ClNO₃S
• MW: 273.735880851746
• MDL: MFCD11646900
• CID: 4780765
• Update Time: 2025-05-20

1-(5-Chlorothiophene-2-carbonyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-chlorothiophene-2-carbonyl)piperidine-3-carboxylic acid
• Z85894007
• 1-(5-Chlorothiophene-2-carbonyl)piperidine-3-carboxylic acid

• MDL： MFCD11646900
• Inchi： 1S/C11H12ClNO3S/c12-9-4-3-8(17-9)10(14)13-5-1-2-7(6-13)11(15)16/h3-4,7H,1-2,5-6H2,(H,15,16)
• InChI Key： BSMLISLHEQSZDM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(N2CCCC(C(=O)O)C2)=O)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 326
• XLogP3: 2.4
• Topological Polar Surface Area: 85.8

Additional information on 1-(5-Chlorothiophene-2-carbonyl)piperidine-3-carboxylic acid

Introduction to 1-(5-Chlorothiophene-2-carbonyl)piperidine-3-carboxylic acid (CAS No. 1053983-22-4)

1-(5-Chlorothiophene-2-carbonyl)piperidine-3-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1053983-22-4, features a unique structural framework comprising a piperidine ring conjugated with a chlorothiophene moiety, making it a promising scaffold for the development of novel therapeutic agents. The presence of both carbonyl and carboxylic acid functional groups further enhances its reactivity, enabling diverse chemical modifications that can be tailored for specific biological targets.

The significance of this compound lies in its potential applications across multiple domains, particularly in the synthesis of bioactive molecules. Piperidine derivatives are well-documented for their role in drug discovery, with many successful pharmaceuticals incorporating this structural motif due to its favorable pharmacokinetic properties and ability to interact with biological macromolecules. The chlorothiophene component introduces additional layers of complexity, offering opportunities to modulate electronic and steric properties, which can be critical for optimizing drug efficacy and selectivity.

In recent years, there has been a surge in research focused on heterocyclic compounds as pharmacophores, with 5-chlorothiophene being one of the most studied scaffolds. Its aromatic nature and electron-withdrawing capabilities make it an ideal candidate for further functionalization. The carbonyl group in 1-(5-Chlorothiophene-2-carbonyl)piperidine-3-carboxylic acid serves as a versatile handle for condensation reactions, allowing the formation of amides, esters, or other derivatives that can be explored for their biological activity. This flexibility has positioned the compound as a valuable intermediate in synthetic chemistry.

One of the most compelling aspects of this molecule is its potential in the development of small-molecule inhibitors targeting enzyme-catalyzed processes. The piperidine ring’s ability to mimic natural substrates or transition states has been leveraged in the design of protease inhibitors, kinase inhibitors, and other enzyme-targeted therapeutics. Additionally, the chlorothiophene moiety has shown promise in interactions with nucleic acids or other biomolecules, suggesting broad utility in medicinal chemistry. Current research is exploring its role in modulating pathways associated with inflammation, cancer, and neurodegenerative diseases.

The synthesis of 1-(5-Chlorothiophene-2-carbonyl)piperidine-3-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include the preparation of the chlorothiophene derivative followed by its coupling with piperidine derivatives via carbonyl-forming reactions such as condensation or oxidation processes. Advances in catalytic systems have enabled more efficient and scalable synthetic routes, reducing costs and improving yields—a critical factor for industrial applications.

From a computational chemistry perspective, 1-(5-Chlorothiophene-2-carbonyl)piperidine-3-carboxylic acid has been subjected to extensive molecular modeling studies to predict its binding interactions with biological targets. These studies often employ quantum mechanical methods such as density functional theory (DFT) to elucidate electronic structures and Hirshfeld surface analysis to understand intermolecular interactions. Such insights are invaluable for guiding medicinal chemists in optimizing lead compounds towards higher affinity and selectivity.

The compound’s potential extends beyond traditional pharmaceutical applications; it has also been explored in material science and agrochemicals due to its unique structural features. For instance, the conjugated system formed by the piperidine-thiophene moiety exhibits interesting electronic properties that can be exploited in organic electronics or as precursors for specialty chemicals. This interdisciplinary relevance underscores the versatility of 1-(5-Chlorothiophene-2-carbonyl)piperidine-3-carboxylic acid.

In conclusion, 1-(5-Chlorothiophene-2-carbonyl)piperidine-3-carboxylic acid (CAS No. 1053983-22-4) represents a fascinating molecule with substantial potential across various scientific domains. Its structural features—comprising both piperidine and chlorothiophene moieties—make it an attractive scaffold for drug discovery efforts targeting complex diseases. As research continues to uncover new therapeutic avenues and synthetic methodologies, this compound is poised to play an increasingly important role in advancing chemical biology and medicinal chemistry.